Cas no 100108-61-0 (2,6-Pyrazinedimethanethiol)
2,6-Pyrazinedimethanethiol structure
Product Name:2,6-Pyrazinedimethanethiol
CAS No:100108-61-0
MF:C6H8N2S2
MW:172.271118164063
CID:3547242
Update Time:2025-04-22
2,6-Pyrazinedimethanethiol Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Pyrazinedimethanethiol
-
- Inchi: 1S/C6H8N2S2/c9-3-5-1-7-2-6(4-10)8-5/h1-2,9-10H,3-4H2
- InChI Key: LFVSYBKUISXFBQ-UHFFFAOYSA-N
- SMILES: C1(CS)=NC(CS)=CN=C1
Computed Properties
- Exact Mass: 172.012891g/mol
- Monoisotopic Mass: 172.012891g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 89.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 172.3g/mol
- XLogP3: 0
- Topological Polar Surface Area: 27.8Ų
2,6-Pyrazinedimethanethiol Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
100108-61-0 (2,6-Pyrazinedimethanethiol) Related Products
- 6705-33-5(Pyrazin-2-ylmethanol)
- 108-50-9(2,6-Dimethylpyrazine)
- 5910-89-4(2,3-Dimethylpyrazine)
- 14667-55-1(Trimethylpyrazine)
- 1124-11-4(Ligustrazine)
- 109-08-0(2-Methylpyrazine)
- 123-32-0(2,5-Dimethylpyrazine)
- 186534-03-2(2,3,5-Pyrazinetrimethanol,6-methyl-)
- 143504-07-8(Pyrazine,2,3,5-trimethyl-6-[(methylthio)methyl]-)
- 59021-02-2(2-Mercaptomethylpyrazine)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk